Cas no 1154914-95-0 (5-chloro-N-cyclopentyl-1-methyl-1H-imidazole-4-sulfonamide)

• Product Name: 5-chloro-N-cyclopentyl-1-methyl-1H-imidazole-4-sulfonamide
• CAS No: 1154914-95-0
• MF: C₉H₁₄ClN₃O₂S
• MW: 263.744359493256
• CID: 4573412
• Update Time: 2025-05-22

5-chloro-N-cyclopentyl-1-methyl-1H-imidazole-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-chloro-N-cyclopentyl-1-methylimidazole-4-sulfonamide
• 5-chloro-N-cyclopentyl-1-methyl-1H-imidazole-4-sulfonamide

• Inchi： 1S/C9H14ClN3O2S/c1-13-6-11-9(8(13)10)16(14,15)12-7-4-2-3-5-7/h6-7,12H,2-5H2,1H3
• InChI Key： UIUDVIIFHJCQHX-UHFFFAOYSA-N
• SMILES： C1N(C)C(Cl)=C(S(NC2CCCC2)(=O)=O)N=1

5-chloro-N-cyclopentyl-1-methyl-1H-imidazole-4-sulfonamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 5-chloro-N-cyclopentyl-1-methyl-1H-imidazole-4-sulfonamide

5-Chloro-N-Cyclopentyl-1-Methyl-1H-Imidazole-4-Sulfonamide: A Comprehensive Overview

The compound with CAS No. 1154914-95-0, known as 5-chloro-N-cyclopentyl-1-methyl-1H-imidazole-4-sulfonamide, is a highly specialized chemical entity that has garnered significant attention in the fields of organic synthesis and pharmacology. This compound is notable for its unique structural features, which include a chlorine substituent at the 5-position of the imidazole ring, a cyclopentyl group attached to the nitrogen atom, and a methyl group at the 1-position of the imidazole ring. These structural elements contribute to its distinct chemical properties and potential applications in drug development.

Recent studies have highlighted the importance of imidazole derivatives in medicinal chemistry due to their ability to act as scaffolds for various bioactive molecules. The presence of the sulfonamide group in this compound further enhances its potential as a modulator of enzyme activity, particularly in kinase inhibition. Researchers have demonstrated that such compounds can exhibit potent inhibitory effects on key enzymes involved in inflammatory pathways, making them promising candidates for anti-inflammatory therapies.

The synthesis of 5-chloro-N-cyclopentyl-1-methyl-1H-imidazole-4-sulfonamide involves a multi-step process that typically begins with the preparation of the imidazole ring. This is followed by functionalization at specific positions to introduce the desired substituents. The introduction of the chlorine atom and the cyclopentyl group requires precise control over reaction conditions to ensure high yields and purity. Advanced techniques such as microwave-assisted synthesis and catalytic hydrogenation have been employed to optimize this process, reducing production time and costs while maintaining product quality.

One of the most exciting developments involving this compound is its application in targeted drug delivery systems. The cyclopentyl group has been shown to enhance lipophilicity, which improves bioavailability when administered orally. Additionally, the imidazole ring's flexibility allows for interactions with various biological targets, including proteins and nucleic acids. Recent experiments have revealed that this compound can selectively bind to certain receptors, potentially leading to novel therapeutic strategies for chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

From an environmental perspective, understanding the fate and transport of 5-chloro-N-cyclopentyl-1-methyl-1H-imidazole-4-sulfonamide in natural systems is crucial for assessing its ecological impact. Studies have shown that this compound undergoes rapid degradation under aerobic conditions, minimizing its persistence in aquatic environments. However, further research is needed to evaluate its potential effects on non-target organisms and ecosystems.

In conclusion, 5-chloro-N-cyclopentyl-1-methyl-1H-imidazole-4-sulfonamide represents a significant advancement in chemical synthesis and pharmacology. Its unique structure, combined with cutting-edge research findings, positions it as a valuable tool in drug discovery and development. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in addressing unmet medical needs.